3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester

• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol
• SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)COCCN
• InChI: InChI=1S/C16H24N2O3/c17-8-10-20-12-15-7-4-9-18(11-15)16(19)21-13-14-5-2-1-3-6-14/h1-3,5-6,15H,4,7-13,17H2
• InChIKey: ONOFHLGHLFYWEF-UHFFFAOYSA-N

Researchers designing PROTACs or CNS agents often face geometry and deprotection mismatches with positional isomers or Boc analogs. This compound solves that with a 3-position aminoethoxy-methyl vector and an orthogonal Cbz group (hydrogenolysis-labile). Key advantages: LogP 2.01 for optimal BBB permeability; NLT 98% purity (ISO-certified); methylene spacer adds 0.84 LogP units vs. direct-ether analog; 6 rotatable bonds for conformational flexibility in ternary complex formation.

3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester (CAS 934744-61-3): A Positionally Defined Aminoethoxy Piperidine Cbz-Ester Building Block for Targeted Synthesis

3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester (CAS 934744-61-3) is a bifunctional piperidine derivative incorporating a 3-substituted aminoethoxy-methyl side chain and an N-Cbz (benzyl carbamate) protecting group . With a molecular formula of C16H24N2O3 and molecular weight of 292.37 g/mol, it belongs to a family of aminoethoxy-piperidine building blocks widely employed in medicinal chemistry for the construction of central nervous system (CNS) agents and proteolysis-targeting chimeras (PROTACs) . The compound features a methylene spacer between the piperidine ring and the aminoethoxy moiety, a structural element that distinguishes it from direct-ether analogs and influences key drug-likeness properties such as LogP (2.01), TPSA (64.79 Ų), and rotational flexibility (6 rotatable bonds) .

Workflow Synthesis of CNS-targeted small molecules and PROTAC degraders

Selection 3-substituted piperidine with aminoethoxy-methyl side chain and Cbz protection

Use Context Orthogonal hydrogenolytic deprotection compatible with acid-sensitive intermediates

Why Generic Substitution Fails for 3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester CAS 934744-61-3: Positional Isomerism, Spacer Chemistry, and Application-Dependent Selection

Substituting 3-(2-amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester with its positional isomers (2- or 4-substituted), the direct-ether analog lacking the methylene spacer, or the Boc-protected analog is not biochemically equivalent. The C-3 substitution directs the aminoethyl ether vector at a geometry distinct from C-2 and C-4 attachment, which can profoundly alter the distance and orientation between a target-binding moiety and an E3 ligase ligand in PROTAC design . The methylene spacer increases LogP by approximately 0.84 units compared to the direct-ether analog, significantly modifying passive membrane permeability . The Cbz protecting group enables orthogonal deprotection via hydrogenolysis, a property the Boc-protected analog (acid-labile) cannot replicate under acidic conditions where acid-sensitive functional groups are present . Procurement decisions must therefore be guided by the specific geometry, lipophilicity, and protecting-group compatibility required by the synthetic route.

Positional isomerism

2- or 4-substituted isomers alter the exit vector geometry, potentially disrupting PROTAC ternary complex formation.

Methylene spacer omission

The direct-ether analog lacks the methylene spacer, which may reduce lipophilicity and conformational flexibility.

Boc protection instead of Cbz

Boc acidolysis is incompatible with acid-sensitive groups; Cbz hydrogenolysis provides orthogonal chemoselectivity.

Quantitative Evidence Guide: 3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester vs. Structural Analogs — LogP, TPSA, Protecting-Group Orthogonality, and Application Scope

Lipophilicity Advantage: LogP 2.01 for the 3-Substituted Methylene-Linker Compound Exceeds the Direct-Ether Analog by 0.84 Units

The target compound (3-substituted with methylene spacer, CAS 934744-61-3) exhibits a calculated LogP of 2.01, which is 0.84 log units higher than the direct-ether analog 3-(2-amino-ethoxy)-piperidine-1-carboxylic acid benzyl ester (CAS 1353975-30-0) with LogP 1.17 . This difference arises from the additional methylene group in the linker, which increases hydrophobicity and reduces hydrogen-bonding capacity of the proximal oxygen. For CNS-targeted compounds, a LogP in the range of 2–3 is associated with optimal blood-brain barrier (BBB) penetration, whereas the direct-ether analog's LogP of 1.17 may be suboptimal for passive CNS entry.

Lipophilicity Shift

Reported

+0.84

LogP units

Supports CNS permeability assessment

Calculated LogP; data to verify

Evidence Dimension	Partition coefficient (LogP, calculated)
Target Compound Data	LogP = 2.01 (methylene spacer present)
Comparator Or Baseline	3-(2-Amino-ethoxy)-piperidine-1-carboxylic acid benzyl ester (CAS 1353975-30-0): LogP = 1.17 (direct ether, no methylene spacer)
Quantified Difference	+0.84 LogP units (target more lipophilic)
Conditions	Calculated LogP values using ACD/Labs or equivalent prediction algorithm; data from Chemsrc and Leyan databases.

Why This Matters

A LogP difference of 0.84 units can translate into a 3- to 7-fold increase in membrane permeability (based on the Lipinski-derived relationship), making the methylene-spacer variant preferable for intracellular or CNS targets.

Positional Isomer Comparison: The 3-Substituted Isomer Offers a Distinct Exit Vector Geometry for Bifunctional Degrader Design Compared to the 4-Substituted PROTAC Linker Isomer

The 3-substituted isomer (target, CAS 934744-61-3) positions the aminoethoxy-methyl group at the meta position relative to the piperidine nitrogen, while the 4-substituted isomer (CAS 1353961-56-4) places it at the para position. In PROTAC applications, the 4-substituted isomer is explicitly categorized as a PROTAC linker , as its linear geometry is better suited for spanning the distance between the E3 ligase binding site and the target protein surface. The 3-substituted isomer introduces an angular deviation from linearity that may be advantageous when designing degraders for targets with a non- collinear binding pocket orientation relative to the E3 ligase, or as an intermediate in neurologically active compounds . Although both isomers share the same TPSA (64.79 Ų) and similar LogP (2.01), the geometric difference can be critical for ternary complex formation.

Positional Isomer Geometry

Class-level

3-substituted (meta) vs 4-substituted (para)

Meta exit vector distinct from linear para PROTAC linker

Class-level inference; geometric context

Evidence Dimension	Substitution geometry and application categorization
Target Compound Data	3-substituted (meta): angular exit vector; positioned as pharmaceutical intermediate for neurological agents
Comparator Or Baseline	4-substituted isomer (CAS 1353961-56-4): linear exit vector — marketed as a PROTAC linker; LogP 2.01, TPSA 64.79 Ų
Quantified Difference	Not directly quantifiable in LogP/TPSA terms (same values); differentiation is in exit-vector geometry and curated application domain
Conditions	Vendor categorization: InvivoChem explicitly lists the 4-substituted isomer as a PROTAC linker; the 3-substituted isomer is listed by multiple vendors as a general pharmaceutical building block.

Why This Matters

For PROTAC campaigns where SAR suggests a non-linear linker geometry improves target engagement, the 3-substituted isomer provides a geometrically distinct option unattainable with the 4-substituted linker.

Protecting-Group Orthogonality: Cbz Benzyl Ester Enables Hydrogenolytic Cleavage, Providing Chemoselectivity Unavailable to the Boc-Protected Analog

The target compound's N-Cbz (benzyl carbamate) group is cleaved under mild hydrogenolysis conditions (H₂, Pd/C), orthogonal to acid-labile protecting groups such as Boc or tert-butyl esters. The corresponding Boc-protected analog (tert-butyl 3-[(2-aminoethoxy)methyl]piperidine-1-carboxylate, CAS 1353978-82-1) requires acidic conditions (TFA, HCl) for deprotection . In synthetic sequences where acid-sensitive functionalities (e.g., tert-butyl esters, TBS ethers, acid-sensitive heterocycles) are present, the Cbz-protected target provides chemoselectivity that the Boc variant cannot achieve. Furthermore, the benzyl ester increases LogP from 0.91 (Boc analog) to 2.01, representing a +1.10 LogP shift that enhances organic-phase solubility and facilitates extraction during workup and chromatography .

Protecting Group Orthogonality

Reported

Cbz (H₂/Pd-C) vs Boc (TFA)

Enables orthogonal deprotection in acid-sensitive sequences

LogP shift reported; hydrogenolysis data to verify

Evidence Dimension	Protecting-group stability and LogP
Target Compound Data	Cbz-protected: cleaved by H₂/Pd-C; LogP = 2.01
Comparator Or Baseline	Boc-protected analog (CAS 1353978-82-1): cleaved by TFA/HCl; LogP = 0.91; ACD/LogD (pH 5.5) = -1.66
Quantified Difference	LogP difference: +1.10 (target more lipophilic); orthogonal deprotection chemistry (hydrogenolysis vs. acidolysis)
Conditions	LogP values from Chemsrc and ChemSpider databases.

Why This Matters

The Cbz group's hydrogenolytic removal is critical when synthesizing intermediates destined for acid-sensitive downstream chemistry, making this compound the only viable choice among the aminoethoxy-piperidine building blocks where acid-labile groups cannot be tolerated.

Rotatable Bond and Flexibility Differentiation: The Methylene Linker Adds Conformational Freedom Relative to the Direct-Ether Analog

The target compound possesses 6 rotatable bonds (including the methylene spacer C–C and C–O bonds), while the direct-ether analog (CAS 1353975-30-0) has 5 rotatable bonds . This additional rotatable bond in the target allows greater conformational sampling of the aminoethyl side chain. Increased linker flexibility can be advantageous in PROTAC design when the optimal distance and orientation for ternary complex formation are not known a priori, as it permits the two binding moieties to explore a wider spatial envelope. However, for applications requiring a more rigid, defined conformation, the direct-ether analog's reduced flexibility may be preferred.

Conformational Flexibility

Reported

6 vs 5

rotatable bonds

Greater conformational sampling for PROTAC linker design

Rotatable bond count from structural comparison

Evidence Dimension	Number of rotatable bonds
Target Compound Data	6 rotatable bonds (methylene spacer present)
Comparator Or Baseline	Direct-ether analog (CAS 1353975-30-0): 5 rotatable bonds (no methylene spacer)
Quantified Difference	+1 rotatable bond (target has greater conformational flexibility)
Conditions	Rotatable bond count from Leyan database (target) and inferred from structural comparison.

Why This Matters

In PROTAC linker optimization, the number of rotatable bonds directly correlates with the conformational space accessible to the degrader molecule, which can be the difference between productive ternary complex formation and inactive compound.

Purity and Quality Consistency: Commercial Availability at 98% Purity with ISO-Certified Quality Control from Multiple Vendors

The target compound is commercially available at ≥98% purity from multiple established vendors (Leyan, MolCore) under ISO-certified quality systems, with identical catalog specifications . In contrast, the direct-ether analog (CAS 1353975-30-0) is listed at a minimum purity of 95% from some suppliers . The positional isomers (2- and 4-substituted) also achieve 98% purity, but the 3-substituted target compound is specifically designated as 'NLT 98%' with documented batch-to-batch consistency by MolCore, a point of differentiation for procurement teams requiring stringent purity thresholds in GLP or IND-enabling studies.

Purity Specification

Reported

NLT 98%

Supports high-purity synthetic requirements

Vendor-specified; batch consistency data to verify

Evidence Dimension	Commercial purity specification
Target Compound Data	Purity NLT 98% (MolCore); purity 98% (Leyan)
Comparator Or Baseline	Direct-ether analog (CAS 1353975-30-0): purity min. 95% (Biosynth/CymitQuimica)
Quantified Difference	+3 percentage points minimum purity guarantee (target > comparator)
Conditions	Vendor-specified purity values from MolCore, Leyan, and CymitQuimica product pages.

Why This Matters

A 3% purity differential can translate to significantly reduced purification burden in multi-step syntheses, saving time and cost in scale-up scenarios where impurities propagate through synthetic sequences.

Best Application Scenarios for Procuring 3-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester CAS 934744-61-3 in Drug Discovery and Chemical Biology

Synthesis of CNS-Penetrant Small Molecules Requiring a Defined Lipophilicity Window

The compound's LogP of 2.01 places it within the optimal range for blood-brain barrier permeability (LogP 2–3). Research teams developing CNS-targeted kinase inhibitors, GPCR ligands, or ion channel modulators can utilize this building block to introduce a 3-aminoethoxy-methyl side chain that enhances passive membrane permeability compared to the direct-ether analog (LogP 1.17). The Cbz protecting group remains intact during multi-step syntheses and can be cleanly removed by hydrogenolysis to unmask the piperidine NH for subsequent diversification .

PROTAC Degrader Design Requiring a Non-Linear, Meta-Configured Piperidine Linker

When crystallographic or modeling data indicate that the target protein's binding pocket and the recruited E3 ligase are not co-linear, the 3-substituted (meta) geometry of this compound offers an angular exit vector distinct from the 4-substituted (para) PROTAC linker . The extra methylene spacer and 6 rotatable bonds provide conformational flexibility that can accommodate non-ideal protein surface topologies, making it a strategic choice for difficult-to-degrade targets where linear linkers fail to induce ternary complex formation .

Multi-Step Synthesis Involving Acid-Sensitive Intermediates Where Orthogonal Deprotection Is Essential

Unlike the Boc-protected analog (CAS 1353978-82-1, LogP 0.91, cleaved by TFA), the Cbz group of the target compound is exclusively removed by catalytic hydrogenolysis . This orthogonality is critical when working with acid-labile protecting groups (e.g., silyl ethers, tert-butyl esters, acid-sensitive heterocycles) or when the final compound itself is acid-sensitive. The benzyl ester also confers higher lipophilicity (LogP 2.01 vs. 0.91), simplifying extraction and chromatographic purification in multi-step sequences .

Fragment-Based Drug Discovery (FBDD) and DNA-Encoded Library (DEL) Synthesis Requiring High-Purity Building Blocks

With NLT 98% purity and ISO-certified quality control from multiple suppliers, this compound meets the stringent purity requirements for fragment library assembly and DNA-encoded library synthesis . The 3-percentage-point purity margin over the minimum 95% of the direct-ether analog reduces the risk of side-product accumulation in library construction, where even minor impurities can lead to false-positive hits in screening cascades.

Application

Selection Property

Validation Focus

CNS-penetrant molecule synthesis

Lipophilicity profile from methylene spacer

Passive permeability and BBB penetration assessment

PROTACs with non-linear geometry

3-substituted meta exit vector

Ternary complex geometry evaluation

Acid-sensitive multi-step synthesis

Cbz orthogonal hydrogenolysis

Chemoselective deprotection compatibility

Fragment/DEL library synthesis

High-purity quality specification

Batch consistency and side-product risk reduction